molecular formula C13H16BrN5S B6460348 4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-methyl-2-(methylsulfanyl)pyrimidine CAS No. 2548986-41-8

4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-methyl-2-(methylsulfanyl)pyrimidine

Cat. No.: B6460348
CAS No.: 2548986-41-8
M. Wt: 354.27 g/mol
InChI Key: PWABGJUYXAYQEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrimidine derivative featuring a 4-bromo-pyrazole moiety linked via an azetidine ring and a methylsulfanyl (SCH₃) substituent at position 2 of the pyrimidine core. Its molecular complexity arises from the integration of three heterocyclic components:

  • Pyrimidine ring: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 2.
  • Azetidine: A four-membered saturated nitrogen ring, providing conformational rigidity.
  • 4-Bromo-1H-pyrazole: A five-membered aromatic ring with two adjacent nitrogen atoms and a bromine substituent, enhancing electrophilic reactivity.

The methylsulfanyl group contributes to lipophilicity, which may influence membrane permeability and binding interactions in biological systems . The bromine atom on the pyrazole ring offers a site for nucleophilic substitution, enabling further functionalization .

Properties

IUPAC Name

4-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-6-methyl-2-methylsulfanylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16BrN5S/c1-9-3-12(17-13(16-9)20-2)18-5-10(6-18)7-19-8-11(14)4-15-19/h3-4,8,10H,5-7H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWABGJUYXAYQEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)SC)N2CC(C2)CN3C=C(C=N3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16BrN5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound’s unique structural features are highlighted through comparisons with related pyrimidine-pyrazole hybrids:

Compound Name Structural Features Key Differences from Target Compound Reference
4-{3-[(1H-Pyrazol-1-yl)methyl]azetidin-1-yl}-6-(trifluoromethyl)pyrimidine Trifluoromethyl (CF₃) at pyrimidine C6; lacks bromine on pyrazole CF₃ increases electronegativity but reduces bulkiness
1-(6-(1H-Pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide Carboxamide substituent on azetidine; methylsulfonyl (SO₂CH₃) on phenyl ring Polar carboxamide enhances water solubility
4-(4-{1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine Pyrazolo[3,4-d]pyrimidine fused core; piperazine instead of azetidine Fused ring system alters planar geometry
4-(Difluoromethyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)pyrimidine Difluoromethyl (CF₂H) and ethylsulfonyl (SO₂C₂H₅) substituents Ethylsulfonyl increases steric hindrance
4-({3-[(4-Bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1lambda6-thiane-1,1-dione Thiane-1,1-dione moiety added to azetidine Sulfone group introduces additional polarity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.